Cas no 896915-07-4 (N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide)

• Product Name: N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• CAS No: 896915-07-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6382352
• PubChem ID: 17080534
• Update Time: 2025-06-11

N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• EN300-26684852
• Z979002624
• AKOS034759020
• 896915-07-4

• Inchi： 1S/C13H13N3O2/c14-6-7-15-13(18)10-8-12(17)16(9-10)11-4-2-1-3-5-11/h1-5,10H,7-9H2,(H,15,18)
• InChI Key： XQVAVPQKGIJEMI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCC#N)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS No. 896915-07-4): A Comprehensive Overview

The compound N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS No. 896915-07-4) is a specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide belongs to the class of pyrrolidine derivatives, which are widely studied for their role in drug design and synthesis. The molecule consists of a pyrrolidine ring, a five-membered cyclic amine, substituted with a phenyl group at position 1, a ketone group at position 5, and a carboxamide group at position 3. The cyanomethyl substituent further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery.

The synthesis of N-(cyanomethyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of substituents at specific positions through various organic reactions, including nucleophilic substitution and condensation reactions. The final step involves the formation of the carboxamide group, which is crucial for the compound's bioavailability and pharmacokinetic properties.

One of the key advantages of N-(cyanomethyl)-5 oxo 1 phenylpyrrolidine 3 carboxamide is its ability to act as a versatile scaffold for further chemical modifications. This property has been exploited in recent research to develop analogs with enhanced biological activity and selectivity. For example, scientists have explored the substitution of the phenyl group with other aromatic moieties to investigate their impact on the compound's pharmacological profile.

In terms of applications, N-(cyanomethyl)-5 oxo 1 phenylpyrrolidine 3 carboxamide has shown potential in several areas, including:

• Pharmaceuticals: As a lead compound for developing new drugs targeting inflammatory diseases and oxidative stress-related conditions.
• Agricultural Chemistry: As a component in pesticides or herbicides due to its structural similarity to natural products.
• Materials Science: As a building block for synthesizing advanced materials with tailored properties.

The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its use in different applications. For instance, research conducted at the University of California revealed that N-(cyanomethyl)-5 oxo 1 phenylpyrrolidine 3 carboxamide exhibits excellent thermal stability up to 200°C, making it suitable for high-throughput screening processes.

In conclusion, N-(cyanomethyl)-5 oxo 1 phenylpyrrolidine 3 carboxamide (CAS No. 896915 -07 -4) represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its unique structure, coupled with its diverse functional groups, positions it as a promising candidate for future innovations across multiple disciplines.